Cas no 1638771-32-0 (tert-butyl N-(8-oxo-3-bicyclo[3.2.1]octanyl)carbamate)

• Product Name: tert-butyl N-(8-oxo-3-bicyclo[3.2.1]octanyl)carbamate
• CAS No: 1638771-32-0
• MF: C₁₃H₂₁NO₃
• MW: 239.310744047165
• MDL: MFCD27987349
• CID: 4610310
• PubChem ID: 105501545
• Update Time: 2025-10-29

tert-butyl N-(8-oxo-3-bicyclo[3.2.1]octanyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{8-oxobicyclo[3.2.1]octan-3-yl}carbamate
• SB13367
• tert-butyl N-(8-oxo-3-bicyclo[3.2.1]octanyl)carbamate
• tert-butylN-{8-oxobicyclo[3.2.1]octan-3-yl}carbamate

• MDL： MFCD27987349
• Inchi： 1S/C13H21NO3/c1-13(2,3)17-12(16)14-10-6-8-4-5-9(7-10)11(8)15/h8-10H,4-7H2,1-3H3,(H,14,16)
• InChI Key： HLYGBCMBJPUFGL-UHFFFAOYSA-N
• SMILES： O=C1C2CCC1CC(C2)NC(=O)OC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 316
• XLogP3: 1.7
• Topological Polar Surface Area: 55.4

Additional information on tert-butyl N-(8-oxo-3-bicyclo[3.2.1]octanyl)carbamate

Comprehensive Overview of tert-butyl N-(8-oxo-3-bicyclo[3.2.1]octanyl)carbamate (CAS No. 1638771-32-0)

The compound tert-butyl N-(8-oxo-3-bicyclo[3.2.1]octanyl)carbamate (CAS No. 1638771-32-0) is a specialized organic molecule with significant applications in pharmaceutical research and synthetic chemistry. Its unique bicyclo[3.2.1]octane scaffold and carbamate functional group make it a valuable intermediate for drug discovery, particularly in the development of bioactive molecules targeting neurological and metabolic disorders. Researchers are increasingly exploring its potential due to its structural rigidity and versatility in derivatization.

In recent years, the demand for tert-butyl N-(8-oxo-3-bicyclo[3.2.1]octanyl)carbamate has surged, driven by its role in synthesizing novel small-molecule inhibitors and proteolysis-targeting chimeras (PROTACs). These applications align with current trends in precision medicine and targeted drug delivery, topics frequently searched in academic and industrial circles. The compound’s 8-oxo moiety also attracts attention for its potential in redox-sensitive drug design, a hot topic in antioxidant therapeutics.

From a synthetic perspective, CAS No. 1638771-32-0 is often discussed in forums and publications focusing on green chemistry and atom-economical reactions. Its preparation typically involves Boc-protection strategies, a staple in peptide and heterocycle synthesis. This aligns with the growing interest in sustainable synthetic routes, as evidenced by frequent searches for eco-friendly catalysts and low-waste processes in chemical databases.

The bicyclo[3.2.1]octane core of this compound is structurally analogous to natural products like terpenoids, sparking interest in its use for bioactive natural product mimics. This connection resonates with the rising popularity of natural product-inspired drug discovery, a trending topic in pharmacognosy and medicinal chemistry communities. Researchers often query its stereochemical stability and conformational dynamics, reflecting its importance in 3D pharmacophore modeling.

Analytical characterization of tert-butyl N-(8-oxo-3-bicyclo[3.2.1]octanyl)carbamate frequently employs NMR spectroscopy and high-resolution mass spectrometry (HRMS), techniques widely searched by analytical chemists. Its chromatographic behavior is also a point of discussion, particularly for HPLC method development in impurity profiling—a critical aspect of ICH Q3D guidelines compliance.

In summary, CAS No. 1638771-32-0 represents a nexus of innovation in drug design, synthetic methodology, and materials science. Its relevance to contemporary research themes like deuterated drugs and covalent inhibitors ensures its continued prominence in scientific literature and patent filings.